Cas no 1559059-77-6 ((4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride)

• Product Name: (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride
• CAS No: 1559059-77-6
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• MDL: MFCD27966348
• CID: 4606106
• Update Time: 2025-10-28

(4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-methoxy-2-pyridinyl)methyl]methylamine dihydrochloride
• (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride

• MDL： MFCD27966348
• Inchi： 1S/C8H12N2O.ClH/c1-9-6-7-5-8(11-2)3-4-10-7;/h3-5,9H,6H2,1-2H3;1H
• InChI Key： BUUKVBGYOKHHSU-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C(OC)C=1)NC.Cl

Additional information on (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride

Introduction to (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride (CAS No. 1559059-77-6)

(4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride (CAS No. 1559059-77-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPM Dihydrochloride, has garnered attention due to its unique chemical structure and promising biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Properties: (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride is a white crystalline solid with a molecular formula of C₁₀H₁₄N₂O·2HCl and a molecular weight of 236.18 g/mol. The compound is highly soluble in water and organic solvents such as methanol and ethanol, making it suitable for various experimental conditions. Its chemical structure features a pyridine ring substituted with a methoxy group at the 4-position and a methylamino group attached to the 2-position, which are key functional groups contributing to its biological activities.

Synthesis Methods: The synthesis of (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride can be achieved through several routes. One common method involves the reaction of 4-methoxypyridine-2-carbaldehyde with methylamine in the presence of hydrochloric acid. This reaction typically proceeds via an imine intermediate, which is then reduced to form the final product. Another approach involves the alkylation of 4-methoxypyridine with methyl iodide followed by reductive amination with methylamine. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have highlighted the diverse biological activities of (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride. One notable application is its use as a potent agonist for serotonin receptors, particularly the 5-HT₇ receptor. This property makes it a valuable tool for investigating the role of serotonin in various physiological processes, including mood regulation, sleep, and circadian rhythms. Additionally, research has shown that MMPM Dihydrochloride exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Potential: The therapeutic potential of (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride is currently being explored in preclinical studies. Preliminary data suggest that it may have beneficial effects in treating mood disorders such as depression and anxiety. Its ability to modulate serotonin receptors could provide an alternative or complementary approach to existing antidepressant therapies. Furthermore, ongoing research is investigating its potential as an adjuvant therapy for improving cognitive function in patients with cognitive impairments.

Safety and Toxicity: While (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride shows promise in various applications, it is essential to consider its safety profile. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

FUTURE PERSPECTIVES: The future of (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride in medicinal chemistry looks promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and explore new therapeutic applications. Additionally, advancements in drug delivery systems could enhance its bioavailability and target specificity, potentially leading to more effective treatments for various diseases.

In conclusion, (4-methoxy-2-pyridinyl)methylmethylamine Dihydrochloride (CAS No. 1559059-77-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and clinical application.